Cas no 771582-13-9 (1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-)

• Product Name: 1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-
• CAS No: 771582-13-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 551711
• Update Time: 2024-01-30

1,2-Benzenediamine,4-(aminomethyl)-N1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-(aminomethyl)-N1-methyl-
• 1,2-Benzenediamine,4-(aminomethyl)-N-methyl-(9CI)
• 4-(aminomethyl)-1-N-methylbenzene-1,2-diamine
• 1,2-Benzenediamine, 4-(aminomethyl)-N1-methyl-

• Inchi： 1S/C8H13N3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-4,11H,5,9-10H2,1H3
• InChI Key： IIDYBLXZUWVAPN-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(CN)C=C1N

Computed Properties

• Exact Mass: 151.111
• Monoisotopic Mass: 151.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 323.3±37.0 °C(Predicted)
• pka: 9.85±0.10(Predicted)